molecular formula C8H7N3 B8518202 6-Cyclopropylpyrazine-2-carbonitrile

6-Cyclopropylpyrazine-2-carbonitrile

Cat. No.: B8518202
M. Wt: 145.16 g/mol
InChI Key: FKLQGEJFSYZTPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Cyclopropylpyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C8H7N3 and its molecular weight is 145.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H7N3

Molecular Weight

145.16 g/mol

IUPAC Name

6-cyclopropylpyrazine-2-carbonitrile

InChI

InChI=1S/C8H7N3/c9-3-7-4-10-5-8(11-7)6-1-2-6/h4-6H,1-2H2

InChI Key

FKLQGEJFSYZTPF-UHFFFAOYSA-N

Canonical SMILES

C1CC1C2=NC(=CN=C2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 6-cyano-2-chloropyrazine (0.3 g, 2.1 mmol), (1,1′-bis(diphenylphosphino)ferrocene)-dichloropalladium (II) (153.6 mg, 0.21 mmol), potassium phosphate (1.3 g, 6.30 mmol) and cyclopropylboronic acid (0.184 mg, 2.1 mmol) in tetrahydrofuran (25 mL, nitrogen bubbled) was degassed for 15 min. using nitrogen. The reaction mixture was refluxed for 16 h. The reaction mixture was filtered through Celite and the filtrate was concentrated under reduced pressure. The crude material was purified via column chromatography (100-200 mesh silica gel, 5-20% ethyl acetate in petroleum ether) to afford 6-cyclopropylpyrazine-2-carbonitrile (250 mg, 50%).
Quantity
0.3 g
Type
reactant
Reaction Step One
Name
potassium phosphate
Quantity
1.3 g
Type
reactant
Reaction Step One
Quantity
0.184 mg
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
153.6 mg
Type
catalyst
Reaction Step One

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